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Compound of Interest |

4-
Compound Name: (Methylsulfonyl)cyclohexanecarbo
xylic acid
CAS No.: 1557624-71-1
Cat. No.: B2900052

Document Control:

Topic: Technical Safety & Handling Profile

Compound: 4-(Methylsulfonyl)cyclohexanecarboxylic acid[1]

CAS Registry Number: 2228864-19-3[1]

Audience: Medicinal Chemists, Process Safety Engineers, and Lab Managers.[1]

Part 1: Executive Technical Summary[1]

4-(Methylsulfonyl)cyclohexanecarboxylic acid is a bifunctional aliphatic building block
characterized by a polar sulfone motif and a reactive carboxylic acid tail.[1] It is primarily
utilized in drug discovery as a scaffold for introducing polarity and metabolic stability into lead
compounds, particularly in the synthesis of enzyme inhibitors (e.g., DGAT1 inhibitors) and
receptor modulators.

Due to its specific functional group arrangement, this compound presents unique solubility and
reactivity profiles that distinguish it from simple cyclohexanecarboxylic acids.[1] This guide
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synthesizes available physicochemical data with structural structure-activity relationship (SAR)
predictions to establish a robust safety protocol.

Chemical Identity & Physicochemical Profile[1][2][3][4]

[5][6]
Property Data / Specification Source/Rationale
CAS Number 2228864-19-3 Chemical Abstract Service
Molecular Formula CsH1404S Calculated
Molecular Weight 206.26 g/mol Calculated
Appearance White to off-white solid powder  Analogous to sulfonyl-acids

) ) ) Analog:

Predicted pKa ~4.6 — 4.9 (Carboxylic acid)

Cyclohexanecarboxylic acid [1]

N DMSO, Methanol, DMF, Basic ]
Solubility ) Polar sulfone + Acid group
Aqueous Media

Hexanes, Heptane, pure Water  Lipophilic backbone vs. H-

Insolubility )
(pH < 4) bonding

Part 2: Hazard Identification & Risk Assessment[8]

GHS Classification (Predicted): Based on the functional groups (Carboxylic Acid + Sulfone) and
structural analogs (e.g., trans-4-methylcyclohexanecarboxylic acid), the following GHS
classifications are assigned as a prudent precautionary baseline.

Core Hazards[1][8]

» Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[1][2]
o Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1][2]

» Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory
irritation.[1]
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Toxicological Insights (SAR Analysis)

» Acidic Moiety: The carboxylic acid group is the primary driver for local irritation.[1] Direct
contact with mucous membranes will cause immediate discomfort and potential tissue
damage if not neutralized.[1]

» Sulfone Stability: The methylsulfonyl group is generally metabolically stable and less reactive
than sulfoxides or sulfides.[1] It contributes to the compound's high polarity but does not
typically introduce acute systemic toxicity (e.g., unlike sulfonyl chlorides).

e Sensitization: No specific data exists; however, standard precautions for novel
pharmaceutical intermediates assume potential for sensitization upon repeated exposure.[1]

Part 3: Safe Handling & Operational Protocols
The "Polar-Acid" Handling Workflow

This protocol is designed to mitigate the specific risks of dust inhalation and contact irritation
associated with fine acidic powders.[1]

Engineering Controls:

o Primary: All weighing and transfer operations must be conducted inside a certified Chemical
Fume Hood.[1]

e Secondary: Use static-dissipative weighing boats to prevent dust scattering (sulfones can be
static-prone).[1]

Personal Protective Equipment (PPE):

e Hands: Nitrile gloves (minimum thickness 0.11 mm).[1] Double gloving recommended during
dissolution in DMSO/DMF due to enhanced permeation of the solvent.[1]

o Eyes: Chemical splash goggles.[1]

» Body: Lab coat with extended cuffs; closed-toe shoes.

Visualization: Operational Safety Workflow
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The following diagram outlines the decision logic for safe handling from storage to reaction
setup.
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(Acidic/Organic Stream)

Click to download full resolution via product page

Caption: Operational logic for handling 4-(Methylsulfonyl)cyclohexanecarboxylic acid,
emphasizing containment.

Part 4: Emergency Response & First Aid[1]
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In the event of exposure, the bifunctional nature of the molecule (acidic + polar) dictates the

response. The polarity facilitates rapid absorption through mucous membranes, necessitating

immediate dilution.

Exposure Response Matrix

Exposure Route

Immediate Action

Scientific Rationale

Eye Contact

Rinse immediately with water
for 15+ mins.[1] Lift eyelids.[1]

Acidic solids can cause
corneal opacity; immediate
neutralization by dilution is

critical.[1]

Skin Contact

Wash with soap and water.[1]

Do not use organic solvents.

Solvents like ethanol/DMSO
may increase transdermal
absorption of the sulfone

moiety.[1]

Move to fresh air.[1][2] If

Fine acidic dust causes

Inhalation breathing is difficult, give bronchoconstriction; fresh air
oxygen.[1] stops the irritant load.[1]
) ] Prevents re-exposure of the
) Rinse mouth. Do NOT induce o
Ingestion esophagus to the acidic

vomiting. Drink water.

compound.[1]

Visualization: Emergency Decision Tree
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Caption: Rapid response decision tree for exposure incidents involving acidic pharmaceutical
intermediates.

Part 5: Storage & Stability[2]

o Storage Condition: Store at 2-8°C (Refrigerated).
o Atmosphere: Inert gas (Nitrogen or Argon) recommended.[1]

» Rationale: While sulfones are stable, the carboxylic acid functionality can be hygroscopic.[1]
Moisture absorption can lead to clumping and hydrolysis of downstream activated esters.[1]
Keeping it dry and cool preserves the reagent's stoichiometry for precise coupling reactions.

[1]
 Incompatibilities: Strong oxidizing agents, strong bases.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Safety & Handling Guide: 4-
(Methylsulfonyl)cyclohexanecarboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2900052#4-methylsulfonyl-cyclohexanecarboxylic-
acid-msds-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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